![molecular formula C17H16BrN B6154126 5-bromo-1-[(3,5-dimethylphenyl)methyl]-1H-indole CAS No. 1770193-85-5](/img/no-structure.png)
5-bromo-1-[(3,5-dimethylphenyl)methyl]-1H-indole
Overview
Description
Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan . They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine . The incorporation of an indole core, a biologically known pharmacophore in medicinal molecules, means it is a useful heterocyclic .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1-[(3,5-dimethylphenyl)methyl]-1H-indole involves the reaction of 3,5-dimethylbenzyl chloride with 5-bromoindole in the presence of a base to form the intermediate 5-bromo-1-[(3,5-dimethylphenyl)methyl]-1H-indole. The reaction is carried out in two steps, with the first step involving the formation of the intermediate 3,5-dimethylbenzyl bromide, which is then reacted with 5-bromoindole in the second step to form the final product.", "Starting Materials": [ "3,5-dimethylbenzyl chloride", "5-bromoindole", "Base (e.g. potassium carbonate or sodium hydroxide)", "Solvent (e.g. DMF or DMSO)" ], "Reaction": [ "Step 1: 3,5-dimethylbenzyl chloride is reacted with a base (e.g. potassium carbonate or sodium hydroxide) in a solvent (e.g. DMF or DMSO) to form the intermediate 3,5-dimethylbenzyl bromide.", "Step 2: 5-bromoindole is added to the reaction mixture from step 1 and the reaction is allowed to proceed in the presence of a base (e.g. potassium carbonate or sodium hydroxide) and a solvent (e.g. DMF or DMSO) to form the final product 5-bromo-1-[(3,5-dimethylphenyl)methyl]-1H-indole." ] } | |
CAS RN |
1770193-85-5 |
Molecular Formula |
C17H16BrN |
Molecular Weight |
314.2 |
Purity |
95 |
Origin of Product |
United States |
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